Cas no 1557131-30-2 (1-6-(4-chloro-3-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one)

• Product Name: 1-6-(4-chloro-3-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one
• CAS No: 1557131-30-2
• MF: C₁₁H₁₀ClN₃O
• MW: 235.669600963593
• CID: 6490994
• PubChem ID: 81896814
• Update Time: 2024-01-11

1-6-(4-chloro-3-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-6-(4-chloro-3-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one
• EN300-1292586
• 1557131-30-2
• 1-[6-(4-chloro-3-methyl-1H-pyrazol-1-yl)pyridin-3-yl]ethan-1-one
• AKOS020878731

• Inchi： 1S/C11H10ClN3O/c1-7-10(12)6-15(14-7)11-4-3-9(5-13-11)8(2)16/h3-6H,1-2H3
• InChI Key： UZKXPQKJSMYLGZ-UHFFFAOYSA-N
• SMILES： ClC1=CN(C2C=CC(C(C)=O)=CN=2)N=C1C

Computed Properties

• Exact Mass: 235.0512396g/mol
• Monoisotopic Mass: 235.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines